Limonoids are a class of natural products derived primarily from plants, particularly those in the citrus family (Citrus). They are characterized by a furanocoumarin structure and exhibit a wide range of biological activities. Limonoids play crucial roles in plant defense mechanisms against herbivores and pathogens. In recent years, they have garnered significant interest due to their potential health benefits, including anti-inflammatory, anticancer, and antifungal properties. These compounds are often found in the peels of citrus fruits but can also be synthesized chemically for industrial use. Due to their unique chemical structures, limonoids find applications in pharmaceuticals, cosmetics, and food additives, making them an important component in natural product research and development.